molecular formula C13H20ClNO B087888 cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride CAS No. 1212211-92-1

cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride

Cat. No. B087888
M. Wt: 241.76 g/mol
InChI Key: QVXZVWCZSJOJAP-QKWXXBCPSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride (cis-Amphenol HCl) is a cyclic amine hydrochloride that has been used in scientific research for decades. It is a crystalline solid that is soluble in water, ethanol, and methanol and is used in a variety of experiments. It has a melting point of 145-146°C and is of low toxicity. Cis-Amphenol HCl has many applications in the laboratory, including synthesis, spectroscopy, and chromatography.

Scientific Research Applications

Catalytic Oxidation and Chemical Synthesis

Research in catalytic oxidation and selective chemical synthesis often investigates compounds with cyclohexene structures or related functionalities. For instance, studies on the controllable and selective catalytic oxidation of cyclohexene have highlighted the synthetic value of products with various oxidation states and functional groups, which are crucial intermediates in the chemical industry (Cao et al., 2018). Such research could be indirectly relevant to understanding how cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride might be synthesized or utilized in similar catalytic processes.

Pharmaceutical and Biological Activity

The exploration of specific chemical isomers, such as cis and trans configurations in pharmaceutical compounds, plays a significant role in developing new medications and understanding biological activity. For example, the differentiation between cis and trans isomers significantly impacts the biological activities and therapeutic applications of various drugs (Craveur et al., 2013). Investigating the specific configuration of cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride could reveal unique biological interactions or pharmacological benefits.

Chemical Degradation and Environmental Impact

Studies on the degradation of chemical compounds, such as 1,3-dichloropropenes, in soil or other environments provide insight into the stability, persistence, and environmental impact of similar structured chemicals (Dijk, 1974). Understanding the degradation pathways and environmental fate of cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride could be important for its safe use and disposal.

properties

IUPAC Name

[(1R,2S,5S)-2-amino-5-phenylcyclohexyl]methanol;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19NO.ClH/c14-13-7-6-11(8-12(13)9-15)10-4-2-1-3-5-10;/h1-5,11-13,15H,6-9,14H2;1H/t11-,12-,13-;/m0./s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QVXZVWCZSJOJAP-QKWXXBCPSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C(CC1C2=CC=CC=C2)CO)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C[C@@H]([C@@H](C[C@H]1C2=CC=CC=C2)CO)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.76 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

cis-(2-Amino-trans-5-phenyl-cyclohexyl)-methanol hydrochloride

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